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Introduction

Flunixin, a potent non-steroidal anti-inflammatory drug (NSAID), is widely used in equine
medicine for its analgesic, anti-inflammatory, and anti-pyretic properties. Its use in performance
horses is regulated to ensure the welfare of the animals and fair competition. Therefore,
sensitive and specific analytical methods are required for the detection and quantification of
flunixin and its metabolites in equine biological matrices, such as urine. This application note
provides a detailed protocol for a liquid chromatography-tandem mass spectrometry (LC-
MS/MS) method for the quantitative analysis of flunixin and its major metabolite, 5-hydroxy
flunixin, in equine urine. The method is suitable for pharmacokinetic studies, drug metabolism
research, and doping control.

Analytical Method Overview

This method utilizes solid-phase extraction (SPE) for sample clean-up and concentration,
followed by reversed-phase liquid chromatography for the separation of flunixin and its
metabolite. Detection and quantification are achieved using a triple quadrupole mass
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spectrometer operating in Multiple Reaction Monitoring (MRM) mode, which provides high
selectivity and sensitivity.

Materials and Reagents
 Flunixin certified reference standard

o 5-hydroxy flunixin certified reference standard
e Flunixin-d3 (internal standard)

e Formic acid (LC-MS grade)

¢ Acetonitrile (LC-MS grade)

e Methanol (LC-MS grade)

o Water (LC-MS grade)

e C18 SPE cartridges

e 0.1% Formic acid in water

» 0.1% Formic acid in acetonitrile

o Reagent grade water

e Phosphate buffer (pH 6.0)

Experimental Protocols
Standard and Quality Control Sample Preparation

e Primary Stock Solutions (1 mg/mL): Prepare individual stock solutions of flunixin, 5-hydroxy
flunixin, and flunixin-d3 in methanol.

e Working Standard Solutions: Prepare serial dilutions of the primary stock solutions in a
mixture of water and acetonitrile (1:1, v/v) to create calibration standards and quality control
(QC) samples at various concentration levels.
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e Spiking Solutions: Use the working standard solutions to spike blank equine urine for the
preparation of calibration curves and QC samples.

Sample Preparation: Solid-Phase Extraction (SPE)

o Urine Sample Hydrolysis (Optional): To account for conjugated metabolites, an enzymatic or
basic hydrolysis step can be included. For basic hydrolysis, add a small volume of NaOH
solution to the urine sample and incubate.[1]

o Sample Pre-treatment: Centrifuge the equine urine sample to remove particulate matter.
Dilute an aliquot of the supernatant with phosphate buffer (pH 6.0).

o SPE Cartridge Conditioning: Condition a C18 SPE cartridge with methanol followed by
reagent-grade water.[1]

o Sample Loading: Load the pre-treated urine sample onto the conditioned SPE cartridge.
e Washing: Wash the cartridge with reagent-grade water to remove interfering substances.
» Elution: Elute the analytes from the cartridge with methanol or acetonitrile.

« Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of
nitrogen. Reconstitute the residue in a specific volume of the initial mobile phase.

LC-MS/MS Analysis

e Liquid Chromatography (LC) System: A standard HPLC or UHPLC system.

e Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray
ionization (ESI) source.

Table 1: Liquid Chromatography Parameters
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Parameter

Value

Column

C18 reversed-phase column (e.g., 150 mm x 2.1

mm, 3.5 um)

Mobile Phase A

0.1% Formic acid in water[2]

Mobile Phase B

0.1% Formic acid in acetonitrile[2]

Gradient 5% B to 100% B over several minutes[2]
Flow Rate 0.2 - 0.4 mL/min
Injection Volume 5-20uL
Column Temperature 40 °C
Table 2: Mass Spectrometry Parameters
Parameter Value

lonization Mode

Electrospray lonization (ESI), Positive

Scan Type

Multiple Reaction Monitoring (MRM)

Source Temperature

Dependent on instrument

Gas Flow Rates

Dependent on instrument

Table 3: MRM Transitions for Flunixin and Metabolite

Collision Energy

Analyte Precursor lon (m/z)  Product lon (m/z) (eV)
e
Flunixin 297.1 279.1 Varies
297.1 185.1 Varies
5-hydroxy flunixin 313.1 295.1 Varies
313.1 277.1 Varies
Flunixin-d3 (IS) 300.1 282.1 Varies
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Method Validation Data

The described method has been validated for selectivity, linearity, accuracy, precision, and
sensitivity. The following tables summarize the quantitative data obtained from validation
studies.

Table 4: Linearity and Sensitivity

Linearity Correlation
Analyte . LOD (ng/mL) LOQ (ng/mL)
Range (ng/imL) Coefficient (r?)
Flunixin 1-1000 >0.99 ~0.5-2 ~15-5
5-hydroxy
. 1-1000 >0.99 ~0.5-3 ~15-9
flunixin

LOD and LOQ values are approximate and can vary based on instrumentation and specific
laboratory conditions.[2][3]

Table 5: Accuracy and Precision

Spiked Accuracy Precision Precision
Analyte Concentration (Mean (Intra-day (Inter-day
(ng/mL) Recovery %) CV%) CV%)
Flunixin Low QC 95-110% < 15% < 15%
Mid QC 98 - 105% <10% <10%
High QC 97 - 103% <10% <10%
5-hydroxy
- Low QC 92 - 108% < 15% < 15%
flunixin
Mid QC 95 - 105% <10% <10%
High QC 96 - 104% < 10% < 10%

Accuracy and precision data are representative and should be established during in-lab
validation.[1][2]
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Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Note: Quantitative Analysis of Flunixin in
Equine Urine by LC-MS/MS]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15557027/docs#application-note-quantitative-
analysis-of-flunixin-in-equine-urine-by-lc-ms-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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